Cas no 2201740-68-1 (N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)quinazolin-4-amine)

• Product Name: N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)quinazolin-4-amine
• CAS No: 2201740-68-1
• MF: C₁₈H₁₈N₈
• MW: 346.38912153244
• CID: 5459844
• Update Time: 2025-05-24

N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)quinazolin-4-amine
• N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]quinazolin-4-amine

• Inchi： 1S/C18H18N8/c1-12-21-22-16-7-8-17(23-26(12)16)25-9-13(10-25)24(2)18-14-5-3-4-6-15(14)19-11-20-18/h3-8,11,13H,9-10H2,1-2H3
• InChI Key： NCCYTQZQJQMYJP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=C(C)N3N=2)CC(C1)N(C)C1C2C=CC=CC=2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 498
• XLogP3: 2.2
• Topological Polar Surface Area: 75.3

Additional information on N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)quinazolin-4-amine

N-Methyl-N-(1-{3-Methyl-[1,2,4]Triazolo[4,3-b]Pyridazin-6-Yl}Azetidin-3-Yl)Quinazolin-4-Amine: A Comprehensive Overview

The compound with CAS No. 2201740-68-1, known as N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)quinazolin-4-amine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a quinazolin-4-amine core, which is a well-known scaffold in drug discovery, particularly for kinase inhibitors. The presence of a triazolo[4,3-b]pyridazine ring and an azetidine ring further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of quinazolin-amine derivatives in targeting various signaling pathways associated with cancer and inflammatory diseases. The integration of the triazolo[4,3-b]pyridazine moiety into the quinazolin-amine framework introduces additional hydrogen bonding capabilities and π-interactions, which are critical for binding to protein targets. This makes the compound a strong candidate for further exploration in drug development.

The synthesis of N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)quinazolin-4-amine involves a multi-step process that combines principles from heterocyclic chemistry and amide bond formation. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the process and reducing reaction times.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest its potential as a therapeutic agent in treating cancers characterized by dysregulated cell cycle control. Additionally, preliminary in vivo studies have shown that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and minimal toxicity.

The structural versatility of N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)quinazolin-4-amine allows for further modifications to enhance its efficacy and selectivity. For instance, substituting the methyl group on the triazole ring with electron-withdrawing or donating groups could modulate its binding affinity to specific targets. Such modifications could lead to the development of next-generation kinase inhibitors with improved therapeutic profiles.

In conclusion, N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-Yl)QuinAzolin-Amine) represents a promising lead compound in medicinal chemistry. Its unique structure and biological activities make it a valuable tool for advancing our understanding of kinase inhibition mechanisms and developing novel therapeutic strategies. Continued research into this compound will undoubtedly contribute to the broader field of oncology and related disciplines.